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Compound of Interest

Compound Name: Ceramide C6-d7

Cat. No.: B8070007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Deuterium-labeled internal standards are fundamental to achieving accurate and reliable

quantification in mass spectrometry-based lipidomics. Ceramide C6-d7 is a commonly utilized

internal standard for the analysis of short-chain ceramides. However, the isotopic purity and

enrichment of commercially available standards can vary, impacting experimental accuracy.

This guide provides a framework for researchers to independently confirm the isotopic

enrichment of commercial Ceramide C6-d7, alongside a comparison with other commercially

available deuterated ceramide alternatives.

Comparative Analysis of Commercial Deuterated
Ceramides
While batch-specific isotopic enrichment data for Ceramide C6-d7 from multiple vendors is not

always publicly available, manufacturers typically provide a minimum purity specification.

Researchers should always consult the certificate of analysis for the specific lot they are using.
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Product Supplier
Stated Isotopic
Purity

Deuterium Label
Location

Ceramide C6-d7 Cayman Chemical
≥99% deuterated

forms (d1-d7)[1]

Not specified on

product page

Other Deuterated

Ceramides
Avanti Polar Lipids

Varies by product

(e.g., >99%)

Typically specified

(e.g., d18:1-d7/16:0)

Other Deuterated

Ceramides
Matreya LLC Varies by product Typically specified

Note: The specification "≥99% deuterated forms (d1-d7)" indicates that the product is a mixture

of species with one to seven deuterium atoms, with the total of these deuterated forms being at

least 99% of the product. For precise quantification, understanding the distribution of these

isotopologues is crucial.

Experimental Protocol: Verification of Isotopic
Enrichment by LC-MS/MS
This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for determining the isotopic enrichment of Ceramide C6-d7.

1. Materials and Reagents:

Ceramide C6-d7 (from commercial supplier)

Unlabeled Ceramide C6 (as a reference)

HPLC-grade methanol, acetonitrile, isopropanol, and water

Formic acid

Glass vials with PTFE-lined caps

2. Sample Preparation:
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Prepare a stock solution of Ceramide C6-d7 in a suitable solvent (e.g., methanol or ethanol)

at a concentration of 1 mg/mL.

Prepare a working solution by diluting the stock solution to a final concentration of 1 µg/mL in

the initial mobile phase composition.

Prepare a similar working solution of unlabeled Ceramide C6.

3. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% formic acid

Gradient: A suitable gradient to ensure the elution of Ceramide C6. For example, start at

50% B, increase to 100% B over 5 minutes, hold for 2 minutes, and then return to initial

conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Mode: Full scan from m/z 350-450 to observe the isotopic cluster.

Collision Energy: Sufficient to induce fragmentation for structural confirmation (e.g., 20-30

eV).

Key Ions to Monitor:

Unlabeled Ceramide C6 ([M+H]⁺): ~m/z 398.37
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Ceramide C6-d7 ([M+H]⁺): ~m/z 405.41

4. Data Analysis and Isotopic Enrichment Calculation:

Acquire the full scan mass spectrum of the unlabeled Ceramide C6 to determine its natural

isotopic distribution.

Acquire the full scan mass spectrum of the Ceramide C6-d7.

Identify the isotopic cluster for Ceramide C6-d7. This will be a distribution of peaks

corresponding to the different numbers of deuterium atoms incorporated (d0 to d7).

Integrate the peak area for each isotopologue in the cluster.

Correct the observed peak areas for the natural abundance of isotopes (primarily ¹³C) based

on the spectrum of the unlabeled standard.

Calculate the percentage of each deuterated species (d1 through d7).

The total isotopic enrichment is the sum of the percentages of all deuterated species.

Visualizing Experimental and Biological Pathways
To aid in the understanding of the experimental workflow and the biological context of

Ceramide C6, the following diagrams are provided.
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Workflow for Isotopic Enrichment Confirmation.

Ceramide C6 is a well-known inducer of apoptosis, a form of programmed cell death. Its

signaling cascade involves the activation of key cellular stress pathways.
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Ceramide C6-Induced Apoptosis Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8070007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

